2,4-dichloro-N-[3-(4-morpholinyl)propyl]benzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-(3-morpholin-4-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C13H18Cl2N2O3S/c14-11-2-3-13(12(15)10-11)21(18,19)16-4-1-5-17-6-8-20-9-7-17/h2-3,10,16H,1,4-9H2
• InChI Key: WVHPJBIDNBHVBY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNS(=O)(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H18Cl2N2O3S
• Molecular Weight: 353.3 g/mol

Description

The compound belongs to the family of benzenesulfonamides, which are known for their diverse range of biological activities and applications in medicinal chemistry. Benzenesulfonamides often feature modifications that impart specific properties or biological activities, such as anticancer, antimicrobial, and enzyme inhibition effects.

Synthesis Analysis

Benzenesulfonamides can be synthesized through various methods, including the cyclocondensation of diketones with hydrazinobenzenesulfonamide hydrochlorides or the stepwise nucleophilic substitution of halides on cyanuric chloride. The synthesis process often involves multiple steps, starting from basic aromatic sulfonamides and proceeding through reactions that introduce additional functional groups like morpholine rings or chloro substituents (Praveen Kumar et al., 2020).

Molecular Structure Analysis

The molecular structure of benzenesulfonamides, including their chloro and morpholine derivatives, is characterized by X-ray crystallography and spectroscopic methods such as FTIR, NMR, and HRMS. These analyses reveal details about the compound's geometry, including bond lengths, angles, and the arrangement of functional groups (W. Siddiqui et al., 2008).

Chemical Reactions and Properties

The chemical reactivity of benzenesulfonamides is influenced by the presence of electron-withdrawing or donating groups, which can affect their interaction with biological targets. For instance, modifications with morpholine or chloro groups can enhance their binding affinity to enzymes or receptors, impacting their biological activities (Nabih Lolak et al., 2019).

Physical Properties Analysis

The physical properties of benzenesulfonamides, including solubility, melting point, and crystal structure, are determined by their molecular structure. These properties are crucial for understanding the compound's behavior in biological systems and its formulation into drugs (P. A. Suchetan et al., 2010).